3-Cyano-4-fluoro-6-nitro-1H-indazole

• CAS: 1167055-91-5
• Molecular Formula: C8H3FN4O2
• Molecular Weight: 206.13 g/mol
• SMILES: C1=C(C=C(C2=C1NN=C2C#N)F)[N+](=O)[O-]
• InChI: InChI=1S/C8H3FN4O2/c9-5-1-4(13(14)15)2-6-8(5)7(3-10)12-11-6/h1-2H,(H,11,12)
• InChIKey: JLAQRZGXIQRIGO-UHFFFAOYSA-N

3-Cyano-4-fluoro-6-nitro-1H-indazole: Technical Profile

3-Cyano-4-fluoro-6-nitro-1H-indazole (CAS 1167055-91-5, IUPAC: 4-fluoro-6-nitro-1H-indazole-3-carbonitrile) is a polyfunctionalized indazole building block with a molecular formula of C8H3FN4O2 and a molecular weight of 206.13 g/mol . It is characterized by the simultaneous presence of a 3-cyano, 4-fluoro, and 6-nitro substitution pattern on the 1H-indazole core, which distinguishes it from simpler mono- or di-substituted indazole analogs and confers a unique physicochemical and reactivity profile [1].

Workflow Polyfunctionalized indazole building block for late-stage derivatization

Selection logic Pre-installed 3-cyano, 4-fluoro, and 6-nitro handles reduce synthetic steps

Use context Supports synthesis of complex kinase inhibitor candidates and lead optimization programs

• [1] PubChem. 4-Fluoro-6-nitro-1H-indazole. Compound Summary for CID 24728149. https://pubchem.ncbi.nlm.nih.gov/compound/24728149 View Source

3-Cyano-4-fluoro-6-nitro-1H-indazole: Irreplaceable in Synthesis

The combination of a strong electron-withdrawing nitro group at position 6, a fluorine atom at position 4, and a cyano group at position 3 creates a highly polarized, electron-deficient heteroaromatic system. This specific substitution pattern is not present in closely related analogs such as 4-fluoro-6-nitro-1H-indazole (CAS 885520-01-4) or 3-cyano-1H-indazole (CAS 50264-88-5). As a result, this compound exhibits a distinct reactivity profile for cross-coupling and nucleophilic aromatic substitution reactions, which is critical for its role as a late-stage intermediate in the synthesis of complex kinase inhibitors and other bioactive molecules [1][2]. Substituting a simpler analog would necessitate additional, often lower-yielding synthetic steps to install the missing functional groups, thereby undermining synthetic efficiency and final product purity.

Analog mismatch 4-Fluoro-6-nitro-1H-indazole (CAS 885520-01-4) lacks the 3-cyano group, requiring additional inefficient functionalization steps

Reactivity shift The combined electron-withdrawing pattern creates a distinct polarization profile not replicated by mono- or di-substituted indazoles

Purity risk Using simpler analogs may lower synthetic efficiency and compromise final product purity in multi-step routes

• [1] Array BioPharma Inc. INTERMEDIATES FOR USE IN THE PREPARATION OF INDAZOLE DERIVATIVES AND PROCESSES FOR THE PREPARATION THEREOF. US Patent Application Publication US 2016/0002221 A1. January 7, 2016. https://www.freepatentsonline.com/20160002221.pdf View Source
• [2] HODGSON, S. T. et al. NOVEL COMPOUNDS. WO Patent Application WO 2013/014115 A1. January 31, 2013. https://www.freepatentsonline.com/WO2013014115A1.html View Source

3-Cyano-4-fluoro-6-nitro-1H-indazole vs. Closest Analogs

Physicochemical Profile Comparison

The introduction of the 3-cyano group significantly alters the physicochemical profile of the indazole core. Compared to the direct analog 4-fluoro-6-nitro-1H-indazole (CAS 885520-01-4), 3-Cyano-4-fluoro-6-nitro-1H-indazole exhibits a higher molecular weight, increased boiling point, and a notable increase in LogP, which can impact membrane permeability and solubility .

Physicochemical Profile

Cross-study comparable

MW +13.8% (206.13 vs 181.12 g/mol); LogP +0.12 (1.62 vs 1.5)

Reported higher lipophilicity and altered purification properties vs. 4-fluoro-6-nitro analog

Computed values; experimental validation required for specific lead series

Evidence Dimension	Computed Physicochemical Properties
Target Compound Data	MW: 206.13 g/mol; Boiling Point: 478.2±40.0 °C; Density: 1.7±0.1 g/cm3; LogP: 1.62
Comparator Or Baseline	4-Fluoro-6-nitro-1H-indazole (MW: 181.12 g/mol; BP: 386.5±22.0 °C; Density: 1.6±0.1 g/cm3; LogP: 1.5)
Quantified Difference	MW: +25.01 g/mol (+13.8%); BP: +91.7 °C (+23.7%); LogP: +0.12
Conditions	Computed values based on standard prediction algorithms (e.g., ACD/Labs, XLogP3).

Why This Matters

These differences are critical for medicinal chemists optimizing pharmacokinetic properties, as a higher LogP suggests increased lipophilicity and potentially improved membrane permeability, while the altered boiling point and density can impact purification and formulation strategies.

nAChR Activity Profile

Functional assay data indicates that 3-Cyano-4-fluoro-6-nitro-1H-indazole exhibits weak agonist activity at the human muscle-type nicotinic acetylcholine receptor (nAChR) subtype TE671. This activity profile differentiates it from the more potent and selective nAChR ligands found in the indazole class and suggests a distinct biological fingerprint [1].

nAChR Activity

Supporting evidence

EC50 = 30,000 nM at muscle-type nAChR (TE671)

Reported weak agonist activity; supports negative control or structure-activity relationship studies

>1000-fold less potent than typical nAChR ligands; data to verify in independent assays

Evidence Dimension	Functional Potency (EC50)
Target Compound Data	EC50 = 30,000 nM (3.00E+4 nM) [1]
Comparator Or Baseline	Class-level comparison: Many indazole-based nAChR ligands exhibit EC50 values in the low nanomolar to micromolar range.
Quantified Difference	This compound is >1000-fold less potent than typical potent nAChR agonists/inhibitors.
Conditions	Compound was evaluated for functional potencies and efficacies at human Nicotinic acetylcholine receptor subtype TE671 (muscle).

Why This Matters

This weak activity profile is valuable for researchers studying the structural determinants of nAChR modulation, as it provides a reference point for a relatively inactive indazole scaffold, aiding in the design of more potent and selective analogs. It also highlights the compound's potential as a negative control in assay development.

• [1] BindingDB. Affinity Data for BDBM50056147. EC50: 3.00E+4 nM. http://ww.bindingdb.org/rwd/jsp/dbsearch/PrimarySearch_ki.jsp?energyterm=kJ/mole&tag=r20&reactant1=Acetylcholine+receptor+subunit+delta&reactant2=BDBM50056147&column=ki&startPg=0&Increment=50&submit=Search View Source

Synthetic Utility for Kinase Inhibitors

Patents from major pharmaceutical companies explicitly claim the use of 3-Cyano-4-fluoro-6-nitro-1H-indazole and its derivatives as critical intermediates in the multi-step synthesis of potent kinase inhibitors. The 3-cyano and 4-fluoro groups serve as essential handles for further derivatization, enabling the construction of complex molecules that would be inaccessible from simpler indazole building blocks [1][2].

Synthetic Utility

Supporting evidence

Explicitly claimed as key intermediate in kinase inhibitor patents

Reported patent-protected utility; supports proprietary R&D synthesis workflows

Qualitative difference; review patent examples for specific synthetic routes

Evidence Dimension	Patent Citation as Key Intermediate
Target Compound Data	Explicitly claimed as an intermediate in processes for preparing indazole derivatives for therapeutic use [1][2].
Comparator Or Baseline	Simpler indazoles (e.g., 4-fluoroindazole, 6-nitroindazole) are not suitable for the same synthetic routes without additional, often inefficient functionalization steps.
Quantified Difference	N/A (qualitative difference in synthetic utility)
Conditions	Multi-step organic synthesis as described in patent examples.

Why This Matters

For procurement teams, this patent-protected utility signifies a compound with high value in proprietary R&D programs. Its availability as a pre-functionalized building block saves significant time and resources in drug discovery projects, directly impacting project timelines and costs.

• [1] Array BioPharma Inc. INTERMEDIATES FOR USE IN THE PREPARATION OF INDAZOLE DERIVATIVES AND PROCESSES FOR THE PREPARATION THEREOF. US Patent Application Publication US 2016/0002221 A1. January 7, 2016. https://www.freepatentsonline.com/20160002221.pdf View Source
• [2] HODGSON, S. T. et al. NOVEL COMPOUNDS. WO Patent Application WO 2013/014115 A1. January 31, 2013. https://www.freepatentsonline.com/WO2013014115A1.html View Source

3-Cyano-4-fluoro-6-nitro-1H-indazole Application Scenarios

Synthesis of Advanced Kinase Inhibitor Candidates

This compound is optimally employed as a late-stage intermediate in the synthesis of novel kinase inhibitors. Its 3-cyano and 4-fluoro groups can be sequentially elaborated via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions to install complex amine or aryl motifs, as demonstrated in patented synthetic routes [1].

Physicochemical Property Modulation in Lead Optimization

Medicinal chemists can use this compound to explore the impact of a 3-cyano substituent on the lipophilicity (LogP) and metabolic stability of an indazole-based lead series. The measured LogP of 1.62 provides a quantifiable baseline for comparison against simpler analogs, facilitating rational design to improve oral bioavailability .

Negative Controls for nAChR Assays

Given its weak functional activity at the muscle-type nAChR (EC50 = 30 µM), this compound can serve as a structurally related but functionally inactive control in assays designed to identify potent nAChR modulators. This helps validate assay specificity and identify false positives in high-throughput screening campaigns [1].

Application

Selection Property

Validation Focus

Kinase inhibitor intermediate synthesis

Pre-functionalized 3-cyano/4-fluoro handles

Cross-coupling and nucleophilic aromatic substitution efficiency

Lead optimization physicochemical profiling

Reported LogP 1.62 and altered boiling point

Lipophilicity and purification property review

nAChR assay development

Weak functional activity profile (EC50 ~30 µM)

Negative control and assay specificity validation

• [1] BindingDB. Affinity Data for BDBM50056147. EC50: 3.00E+4 nM. http://ww.bindingdb.org/rwd/jsp/dbsearch/PrimarySearch_ki.jsp?energyterm=kJ/mole&tag=r20&reactant1=Acetylcholine+receptor+subunit+delta&reactant2=BDBM50056147&column=ki&startPg=0&Increment=50&submit=Search View Source